Cas no 1804896-45-4 (Ethyl 3-cyano-2,6-difluorophenylacetate)

Ethyl 3-cyano-2,6-difluorophenylacetate structure
1804896-45-4 structure
Product Name:Ethyl 3-cyano-2,6-difluorophenylacetate
CAS No:1804896-45-4
MF:C11H9F2NO2
MW:225.191469907761
CID:4796558
Update Time:2023-08-17

Ethyl 3-cyano-2,6-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-2,6-difluorophenylacetate
    • Inchi: 1S/C11H9F2NO2/c1-2-16-10(15)5-8-9(12)4-3-7(6-14)11(8)13/h3-4H,2,5H2,1H3
    • InChI Key: MZJIDHUJQNSAGY-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC=C(C=1CC(=O)OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 300
  • XLogP3: 2
  • Topological Polar Surface Area: 50.1

Ethyl 3-cyano-2,6-difluorophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Ethyl 3-cyano-2,6-difluorophenylacetate
1804896-45-4 97%
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